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Compound of Interest

Compound Name: Einecs 266-502-9

Cat. No.: B3055782

For Immediate Reference by Laboratory Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and disposal procedures for the handling of Acrylic Acid (Einecs 266-502-9).
Strict adherence to these guidelines is critical to ensure personnel safety and operational
integrity within the laboratory environment.

Acrylic acid is a flammable, corrosive, and toxic substance that can cause severe skin burns,
eye damage, and respiratory irritation.[1][2] It is also harmful if swallowed or inhaled.[1][2]
Proper handling and the use of appropriate personal protective equipment are mandatory to
minimize exposure risks.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling acrylic acid, compiled from
safety data sheets.
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Personal Protective Specifications and
Body Part . .
Equipment Recommendations

Goggles should be worn to
protect against splashes. A full
Chemical Splash Goggles & face shield is necessary when
Eyes and Face ] ] ] )
Full Face Shield there is a higher risk of
splashing or spraying of the

liquid.[3]

Nitrile or neoprene rubber
gloves are recommended. For
_ _ _ frequent or prolonged contact,
Skin and Body Chemical-Resistant Gloves
consult the glove
manufacturer's specific

permeation data.[3]

Wear sufficient protective
clothing to cover all exposed
skin. For significant exposure
risk, impermeable clothing
Protective Clothing made of neoprene or nitrile
rubber is advised.[3] Flame-
retardant and antistatic

protective clothing should be

considered.
Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
) ) o ) exposure limits are exceeded
Respiratory Air-Purifying Respirator

or if irritation is experienced.[4]
Ensure proper ventilation, such
as a chemical fume hood, is

always used.[1]

Experimental Workflow and Safety Procedures
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The following diagram outlines the standard operating procedure for the safe handling of acrylic

acid, from preparation to disposal.

Emergency Procedures

Preparation
Don Appropriate PPE In Case of Spill In Case of Exposure:
(Gloves, Goggles, Face Shield, Lab Coat) Evacuate, Ventilate, and Use Spill Kit with Non-combustible Absorbent Immediately Flush Affected Area with Water for 15 minutes and Seek Medical Attention

.

Gnsure Chemical Fume Hood is Operaﬁonal)

.

(GmherAll Necessary Materials and Spill Kit)

Proceed to Handling

Handlingrand Use

Dispense Acrylic Acid Inside Fume Hood
(Use spark-proof tools)

Perform Experimental Procedure

Securely Close Container After Use

Proceed to Cleanup

Cleanup a; 'd Disposal

Decontaminate Work Area

Dispose of Liquid Waste in
Approved Hazardous Waste Container

Dispose of Contaminated Solids
(e.g., gloves, wipes) in Designated Solid Waste Container

Remove PPE in Correct Order

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-einecs-266-502-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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